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Compound of Interest

Compound Name: 2-Chlorocinnamaldehyde

Cat. No.: B166138 Get Quote

An In-depth Technical Guide on 2-Chlorocinnamaldehyde for Researchers, Scientists, and

Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chlorocinnamaldehyde,

focusing on its molecular structure, weight, and other properties relevant to its application in

scientific research and drug development.

Core Properties: Molecular Structure and Weight
2-Chlorocinnamaldehyde is an organic compound with the systematic IUPAC name (2E)-3-

(2-chlorophenyl)prop-2-enal. Its chemical structure consists of a benzene ring substituted with

a chlorine atom at the second position (ortho), attached to an acrylic aldehyde functional group.

The molecular formula for 2-Chlorocinnamaldehyde is C₉H₇ClO.[1][2] This formula indicates

that each molecule is composed of nine carbon atoms, seven hydrogen atoms, one chlorine

atom, and one oxygen atom.

The molecular weight of 2-Chlorocinnamaldehyde is 166.60 g/mol .[3][4][5] The exact mass is

166.01900.[1]
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Property Value

CAS Number 1794-45-2[1]

Density 1.192 g/cm³[1]

Boiling Point 286.8 °C at 760 mmHg[1]

Flash Point 133.2 °C[1]

Vapor Pressure 0.00259 mmHg at 25°C[1]

Refractive Index 1.591[1]

Molecular Structure Visualization
The following diagram illustrates the two-dimensional structure of 2-Chlorocinnamaldehyde,

highlighting the spatial arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 2-Chlorocinnamaldehyde.

Synthesis and Characterization
A primary method for the synthesis of 2-Chlorocinnamaldehyde is through the condensation

of 2-chlorobenzaldehyde with acetaldehyde in the presence of a base. This reaction is a variant

of the Claisen-Schmidt condensation.

Experimental Protocol: Synthesis of 2-
Chlorocinnamaldehyde
Objective: To synthesize 2-Chlorocinnamaldehyde from 2-chlorobenzaldehyde and

acetaldehyde.

Materials:

2-chlorobenzaldehyde

Acetaldehyde

Sodium hydroxide
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Ethanol

Diethyl ether

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

Prepare a solution of sodium hydroxide in water and cool to 10°C.

In a separate flask, mix 2-chlorobenzaldehyde with ethanol.

Slowly add the sodium hydroxide solution to the 2-chlorobenzaldehyde mixture, maintaining

the temperature below 20°C.

Add acetaldehyde dropwise to the reaction mixture while stirring vigorously.

Continue stirring for 2-3 hours at room temperature.

Neutralize the reaction mixture with dilute hydrochloric acid.

Extract the product with diethyl ether.

Wash the organic layer with a saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

Purify the resulting crude product by vacuum distillation.

Synthesis Workflow
The following diagram outlines the key stages of the synthesis process.

2-chlorobenzaldehyde
+ Acetaldehyde

Claisen-Schmidt
Condensation

(NaOH, Ethanol)

Neutralization
(HCl)

Extraction
(Diethyl Ether)

Purification
(Vacuum Distillation) 2-Chlorocinnamaldehyde
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Click to download full resolution via product page

Caption: Key stages in the synthesis of 2-Chlorocinnamaldehyde.

Applications in Research and Drug Development
The presence of the chlorine atom and the α,β-unsaturated aldehyde functionality makes 2-
Chlorocinnamaldehyde a compound of interest for various applications. The electrophilic

nature of the β-carbon in the propenal group allows it to react with nucleophiles, a property that

is often exploited in the design of enzyme inhibitors.

The chlorinated phenyl ring can engage in various intermolecular interactions, including

halogen bonding, which can be crucial for molecular recognition at a biological target.

Researchers have explored derivatives of 2-Chlorocinnamaldehyde for their potential as

antimicrobial, anti-inflammatory, and anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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